Cas no 327064-63-1 (Methyl N-acetyl-3-chloro-D-alaninate)

• Product Name: Methyl N-acetyl-3-chloro-D-alaninate
• CAS No: 327064-63-1
• MF: C₆H₁₀ClNO₃
• MW: 179.601500988007
• CID: 4743914
• PubChem ID: 36691031
• Update Time: 2025-09-23

Methyl N-acetyl-3-chloro-D-alaninate Chemical and Physical Properties

Names and Identifiers

• 30BZB72T7X
• (S)-methyl 2-(acetylamino)-3-chloropropionate
• l-Alanine, N-acetyl-3-chloro-, methyl ester
• D-Alanine, N-acetyl-3-chloro-, methyl ester
• methyl (2S)-2-acetamido-3-chloropropanoate
• Methyl 2-(acetylamino)-3-chloropropanoate #
• Methyl 2-(acetylamino)-3-chloropropionate, (-)-
• Methyl 2-(acetylamino)-3-chloropropionate, (S)-
• Q27255942
• Methyl N-acetyl-3-chloro-D-alaninate
• Methyl-N-acetyl-3-chlor-D-alaninat
• N-Acétyl-3-chloro-D-alaninate de méthyle
• SCHEMBL24866254
• N-Acetyl-3-chloro-L-alanine methyl ester
• IGKDMFMKAAPDDN-RXMQYKEDSA-N
• 327064-63-1
• 87333-22-0
• Methyl (S)-2-acetamido-3-chloropropanoate
• UNII-30BZB72T7X

• Inchi： 1S/C6H10ClNO3/c1-4(9)8-5(3-7)6(10)11-2/h5H,3H2,1-2H3,(H,8,9)/t5-/m1/s1
• InChI Key： IGKDMFMKAAPDDN-RXMQYKEDSA-N
• SMILES： ClC[C@H](C(=O)OC)NC(C)=O

Computed Properties

• Exact Mass: 179.0349209g/mol
• Monoisotopic Mass: 179.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 0.1